Cas no 1261986-45-1 ([1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester)

• Product Name: [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester
• CAS No: 1261986-45-1
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322068
• CID: 2767710
• Update Time: 2025-05-21

[1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester

• MDL： MFCD18322068
• Inchi： 1S/C15H10F2O4/c1-21-15(20)8-2-4-11(13(17)6-8)10-5-3-9(16)7-12(10)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： QFLGXOIYMNPXPM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(OC)=O)C=C2F)=CC=C(F)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester

[1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester

The compound [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester (CAS No. 1261986-45-1) is a highly specialized organic compound with a unique structure and functional groups. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential applications in various fields such as materials science, pharmaceuticals, and agrochemicals. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with carboxylic acid groups at positions 2 and 4' on the respective rings. Additionally, the molecule features fluorine atoms at positions 2' and 4 on the biphenyl system, along with a methyl ester group at position 4'. These functional groups contribute to the compound's chemical reactivity and physical properties.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in the development of advanced materials. For instance, the presence of fluorine atoms in [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester enhances its electronic properties, making it a promising candidate for use in organic electronics. Researchers have explored its potential as a building block for constructing high-performance organic semiconductors. The methyl ester group further modulates the solubility and reactivity of the compound, facilitating its integration into polymer systems.

The synthesis of [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester involves a multi-step process that typically begins with the preparation of the biphenyl core. The introduction of fluorine atoms and carboxylic acid groups is achieved through electrophilic aromatic substitution or other advanced coupling reactions. The final step involves esterification to introduce the methyl ester group at position 4'. This compound is often isolated as a crystalline solid with high purity, which is essential for its use in downstream applications.

In terms of physical properties, [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester exhibits a melting point in the range of 90-95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands due to the conjugated π-system formed by the biphenyl and carboxylic acid groups. These spectral characteristics make it suitable for use in sensing applications or as a chromophore in optoelectronic devices.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that [1,1'-Biphenyl]-2,4'-dicarboxylic acid, 2',4-difluoro-, 4'-methyl ester can serve as a ligand for metal ions such as zinc or copper. This property enables it to form metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs have shown potential for encapsulating small-molecule drugs and controlling their release in vitro.

Furthermore, recent advancements in green chemistry have led to the exploration of this compound as an eco-friendly alternative to traditional synthetic methods. By utilizing renewable feedstocks and catalytic processes, chemists have developed sustainable routes for synthesizing [1,1'-Biphenyl]-2,4'-dicarboxylic acid, thereby reducing its environmental footprint.

In conclusion, [1,1'-Biphenyl]-2,4'-dicarboxylic acid, with its unique combination of functional groups and structural features, continues to be a focal point in modern chemical research. Its versatility across multiple application domains underscores its significance as a valuable building block in contemporary material science and pharmaceutical development.